Cas no 2126143-55-1 ((1R,3S)-3-Amino-cyclohexyl-methanol hydrochloride)

• Product Name: (1R,3S)-3-Amino-cyclohexyl-methanol hydrochloride
• CAS No: 2126143-55-1
• MF: C₇H₁₆ClNO
• MW: 165.661041259766
• MDL: MFCD31381042
• CID: 4775258
• Update Time: 2026-02-26

(1R,3S)-3-Amino-cyclohexyl-methanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (cis-3-Aminocyclohexyl)methanol hydrochloride
• (1R,3S)-3-Amino-cyclohexyl-methanol hydrochloride
• SB35380
• ((1R,3S)-3-aminocyclohexyl)methanol HCl
• ((1R,3S)-3-Aminocyclohexyl)methanol hydrochloride

• MDL： MFCD31381042
• Inchi： 1S/C7H15NO.ClH/c8-7-3-1-2-6(4-7)5-9;/h6-7,9H,1-5,8H2;1H/t6-,7+;/m1./s1
• InChI Key： BQXNLOACNPXMSG-HHQFNNIRSA-N
• SMILES： Cl.OC[C@@H]1CCC[C@@H](C1)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 85
• Topological Polar Surface Area: 46.2

Additional information on (1R,3S)-3-Amino-cyclohexyl-methanol hydrochloride

Recent Advances in the Study of (1R,3S)-3-Amino-cyclohexyl-methanol hydrochloride (CAS: 2126143-55-1)

The compound (1R,3S)-3-Amino-cyclohexyl-methanol hydrochloride (CAS: 2126143-55-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amino alcohol derivative is increasingly recognized for its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics targeting neurological and metabolic disorders. Recent studies have explored its structural versatility and pharmacological properties, positioning it as a promising candidate for further investigation.

One of the most notable advancements in the study of this compound is its application in the synthesis of gamma-aminobutyric acid (GABA) receptor modulators. Researchers have demonstrated that the (1R,3S)-configuration of the molecule plays a critical role in enhancing binding affinity to specific GABA receptor subtypes, which could lead to the development of more selective and effective anxiolytic and anticonvulsant drugs. A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's utility in optimizing the pharmacokinetic profiles of these modulators, with improved metabolic stability and blood-brain barrier penetration.

In addition to its neurological applications, (1R,3S)-3-Amino-cyclohexyl-methanol hydrochloride has shown promise in the field of peptide mimetics. Its rigid cyclohexyl scaffold and functional groups make it an ideal building block for constraining peptide conformations, thereby enhancing target specificity and proteolytic resistance. Recent work published in Bioorganic & Medicinal Chemistry Letters has utilized this compound to develop potent inhibitors of protein-protein interactions involved in cancer progression, with preliminary in vitro results showing nanomolar affinity for specific oncogenic targets.

The synthetic accessibility of (1R,3S)-3-Amino-cyclohexyl-methanol hydrochloride has also been a focus of recent research. A 2024 report in Organic Process Research & Development described an improved asymmetric synthesis route that achieves >99% enantiomeric excess while reducing production costs by 40% compared to previous methods. This advancement is particularly significant for scaling up production to meet potential clinical demand, addressing one of the key challenges in transitioning from research to commercial applications.

Looking forward, the unique structural features of (1R,3S)-3-Amino-cyclohexyl-methanol hydrochloride continue to inspire novel applications across multiple therapeutic areas. Current research directions include its incorporation into small molecule chaperones for protein misfolding diseases and as a core structure in the development of next-generation antiviral agents. The compound's versatility and demonstrated biological activity suggest it will remain an important focus of pharmaceutical research in the coming years, with several patent applications currently pending for derivative compounds.